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The proper disposal of laboratory materials is a critical component of ensuring safety and

regulatory compliance. When it comes to a product identified as "Isotrac," the correct disposal

procedure is entirely dependent on which specific product is being used, as the name is

associated with multiple distinct substances and systems in the scientific and pharmaceutical

industries. This guide provides essential safety and logistical information for the disposal of

materials associated with three known applications of the name "Isotrac."

Crucially, before proceeding with any disposal, you must identify the exact nature of the

"Isotrac" product you are using. The manufacturer's Safety Data Sheet (SDS) is the primary

source of information for safe handling and disposal.

Case 1: Isotrac as a Chemical Compound (CAS
23710-76-1)
"Isotrac" is the trade name for the chemical compound calcium bis(2-isovaleryl-1,3-

indandionate). As a specific Safety Data Sheet (SDS) for this compound was not readily

available through public sources, a general procedure for the disposal of laboratory chemicals

is provided below. This is a generic guide and must not replace the specific instructions from

the manufacturer's SDS.

General Experimental Protocol for Chemical Disposal
Waste Identification and Segregation: At the point of generation, classify the waste.

Determine if it is hazardous or non-hazardous based on its characteristics (e.g., ignitability,
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corrosivity, reactivity, toxicity) and the information provided in the SDS.[1][2] Segregate the

Isotrac waste from other chemical waste streams to prevent accidental reactions.[3][4]

Container Selection: Use a chemically compatible container that is in good condition, with a

secure, leak-proof lid.[1][4][5] The container should be clearly labeled as "Hazardous Waste"

(if applicable) and include the full chemical name: "calcium bis(2-isovaleryl-1,3-

indandionate)".[3][6]

Storage: Store the waste container in a designated, well-ventilated satellite accumulation

area.[4] Ensure secondary containment is used to capture any potential leaks.[5]

Disposal Request: Follow your institution's established procedures for hazardous waste

disposal. This typically involves contacting the Environmental Health and Safety (EHS)

department to arrange for a waste pickup.[3] Do not dispose of this chemical down the drain

or in regular trash unless explicitly permitted by your institution's EHS and local regulations.

[7][8]

General Chemical Disposal Workflow
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A generalized workflow for the disposal of laboratory chemical waste.

Cases 2 & 3: Waste from Isotrac™
Radiopharmaceutical System (Cardinal Health) and
Isotrak™ Radioactive Sources (Eckert & Ziegler)
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For researchers and professionals in drug development utilizing the Isotrac™ pharmacy

operating system or Isotrak™ radioactive calibration sources, the waste generated is

radioactive. Disposal of radioactive waste is strictly regulated and requires adherence to

institutional and national guidelines.

General Experimental Protocol for Radioactive Waste
Disposal

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and disposable gloves, when handling radioactive materials.

Waste Segregation: Segregate radioactive waste at the point of generation based on several

factors:

Half-life: Separate waste into short-lived (half-life of 90 days or less) and long-lived

isotopes.

Physical Form: Keep solid and liquid waste in separate containers.

Waste Type: Do not mix general solid waste (gloves, paper towels) with sharps (needles,

broken glass) or liquid scintillation vials.

Container Management:

Use containers provided by your institution's Radiation Safety Officer (RSO) or

Environmental Health and Safety (EHS) department. These are typically color-coded (e.g.,

green for short-lived, yellow for long-lived).

Ensure all containers are properly labeled with the universal radiation symbol, the

isotope(s), activity level, and the date.

Keep containers closed except when adding waste.

Storage: Store radioactive waste in a designated and shielded area as specified by your

institution's radiation safety protocols.
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Disposal: Contact your RSO or EHS for pickup and disposal of radioactive waste. Drain

disposal of liquid radioactive waste is generally not permitted.

Quantitative Data: Radioactive Waste Segregation
Waste Type Container

Key Segregation
Principles

Dry Solid Waste
Labeled, color-coded plastic-

lined containers

Separate by half-life (short vs.

long). Do not include liquids,

sharps, or animal carcasses.

Liquid Waste Approved, sealed containers

No drain disposal. Keep

aqueous and organic liquids

separate.

Sharps
Puncture-resistant sharps

containers

Label with "Radioactive

Sharps". Do not overfill.

Scintillation Vials Designated containers
Do not mix with other solid

waste.

Radioactive Waste Disposal Workflow
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A general workflow for the disposal of laboratory radioactive waste.

By correctly identifying the type of "Isotrac" product in use and adhering to the specific

disposal protocols outlined in the manufacturer's documentation and institutional guidelines,

researchers can ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

